4-[(5-propyl-3-thienyl)carbonyl]-1,4-oxazepan-6-ol

• IUPAC Name: (6-hydroxy-1,4-oxazepan-4-yl)-(5-propylthiophen-3-yl)methanone
• InChI: InChI=1S/C13H19NO3S/c1-2-3-12-6-10(9-18-12)13(16)14-4-5-17-8-11(15)7-14/h6,9,11,15H,2-5,7-8H2,1H3
• InChI Key: TVBWGINXCQBJEV-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)N2CCOCC(C2)O
• Molecular Formula: C13H19NO3S
• Molecular Weight: 269.36 g/mol

Description

4-[(5-propyl-3-thienyl)carbonyl]-1,4-oxazepan-6-ol, also known as PTZ-343, is a chemical compound that has gained significant attention in the scientific research community due to its potential as a therapeutic agent. PTZ-343 belongs to the class of thieno[3,4-b]pyrazines and has shown promising results in the treatment of various diseases.

Scientific Research Applications

1. Spectroscopic Properties and Quantum Mechanical Study

Research by Kuruvilla et al. (2018) focused on the spectroscopic properties of a structurally related compound, using FT-IR and FT-Raman techniques. The study also utilized quantum mechanical methods for interpreting and predicting vibrational spectra. Such studies are crucial in understanding the molecular structure and properties of compounds like 4-[(5-propyl-3-thienyl)carbonyl]-1,4-oxazepan-6-ol.

2. Electrochromic Applications

The work of İçli et al. (2010) explored the development of electrochromic materials. They investigated donor-acceptor systems for creating low bandgap black polymer electrochromes. This kind of research is relevant for the development of smart materials and coatings, where compounds like this compound might find applications.

3. Tautomerism and Stability Studies

Lamsabhi et al. (2002) conducted a study on the tautomerism and stability of related compounds using density functional theory. Understanding the tautomerism and stability of such compounds is vital for their potential application in pharmaceuticals and chemical synthesis.

4. Synthesis and Application in Heterocyclic Chemistry

Research by Bremner et al. (1988) included the synthesis of derivatives related to this compound. Their work provides insights into the methods of synthesizing such compounds, which is crucial for their application in medicinal chemistry and material science.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, the mechanism of action would depend on how the compound interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties and how it’s used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it shows promise as a drug, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.